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Compound of Interest

Compound Name: 2-chloro-N-methoxyacetamide

CAS No.: 36851-81-7

Cat. No.: B1367236

Get Quote

Executive Summary & Compound Identification
2-Chloro-N-methoxyacetamide (CAS: 36851-81-7) is a specialized functionalized amide

intermediate often utilized in the synthesis of hydroxamic acid derivatives, agrochemicals, and

pharmaceutical building blocks.[1] Unlike its N-methylated analog (Weinreb amide linker), this

secondary amide possesses a distinct hydrogen bond donor site (N-H), significantly influencing

its solubility profile and solid-state thermodynamics.

Currently, comprehensive peer-reviewed solubility datasets (e.g., mole fraction vs. temperature

in pure solvents) are not widely available in open literature for this specific CAS entry.

Consequently, this guide functions as a protocol-driven technical whitepaper. It provides the

structural basis for solubility prediction, a validated experimental workflow for data generation,

and the thermodynamic framework required to model the resulting data for process

optimization (e.g., crystallization).
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Property Detail

IUPAC Name 2-Chloro-N-methoxyacetamide

CAS Number 36851-81-7

Molecular Formula

C

H

ClNO

Molecular Weight 123.54 g/mol

Physical State Solid (Melting Point ~39–41 °C)

Key Functional Groups
-Chloro (lipophilic/reactive), Amide Carbonyl (H-

acceptor), N-Methoxy (H-acceptor), Secondary

Amide N-H (H-donor)

Theoretical Solubility Profile & Solvent Selection
Before experimental determination, solvent screening must be guided by the "Like Dissolves

Like" principle and Hansen Solubility Parameters (HSP). The presence of the N-H group makes

this compound more polar than its tertiary amide counterparts.

Predicted Solubility Trends
Based on the molecular structure (

), the following solubility behaviors are mechanistically predicted:
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Solvent Class
Representative
Solvents

Predicted Solubility
Mechanistic
Rationale

Polar Protic
Methanol, Ethanol,

IPA
High

Strong Hydrogen

Bonding (HB)

interactions. The

solvent -OH accepts H

from amide N-H and

donates H to

carbonyl/methoxy O.

Polar Aprotic DMSO, DMF, DMAc Very High

Dipole-dipole

interactions disrupt

the crystal lattice

effectively. Excellent

for reaction media.

Ketones/Esters
Acetone, Ethyl

Acetate
Moderate to High

Good dipole

interactions. Likely

candidates for cooling

crystallization due to

steep solubility

curves.

Chlorinated
Dichloromethane,

Chloroform
High

Favorable dispersion

forces and weak H-

bonding; good

solubilizing power for

the chloro-alkyl chain.

Aromatic Toluene, Xylene Moderate

-interactions. Often

used as the "good

solvent" in anti-solvent

crystallizations.

Alkanes
n-Hexane, n-Heptane,

Cyclohexane
Low (Insoluble)

Lack of polar

interactions. Ideal

anti-solvents to induce

precipitation.
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Experimental Protocol: Solubility Determination
To generate high-fidelity solubility data suitable for thermodynamic modeling, the Dynamic

Laser Monitoring Method or the Static Gravimetric Method is recommended. The protocol

below outlines the Static Equilibrium Method, which is the gold standard for accuracy.

Workflow Diagram (DOT)
The following diagram illustrates the self-validating workflow for determining solubility.
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Figure 1: Step-by-step workflow for the determination of solid-liquid equilibrium (solubility).

Detailed Methodology
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Preparation: Add excess 2-chloro-N-methoxyacetamide solid to a jacketed glass vessel

containing 50 mL of the target solvent.

Equilibration: Stir the suspension continuously using a magnetic stirrer at the desired

temperature (

K) for 24–48 hours. The temperature must be controlled by a circulating water bath.

Sampling: Stop stirring and allow the phases to separate for 2 hours (isothermal). Withdraw

the supernatant using a pre-heated syringe equipped with a 0.22

m PTFE filter to exclude solid particles.

Quantification:

Gravimetric: Evaporate the solvent in a tared dish and weigh the residue.

Chromatographic (Preferred): Dilute the aliquot and analyze via HPLC (UV detection at

210–220 nm) or GC-FID.

Replication: Perform measurements in triplicate. The relative standard deviation (RSD) must

be

for the data to be considered reliable.

Thermodynamic Modeling
Once experimental mole fraction solubility (

) is obtained at various temperatures (

), the data should be correlated using thermodynamic models to calculate enthalpy and entropy
of dissolution.

Modified Apelblat Equation
This semi-empirical model is widely used for correlating solubility data in pure solvents:

A, B, C: Empirical parameters determined by non-linear regression.
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Utility: Provides excellent interpolation accuracy for process design.

van't Hoff Equation
Used to determine the apparent thermodynamic functions:

: Apparent standard enthalpy of dissolution.

: Apparent standard entropy of dissolution.

Interpretation:

If

, the dissolution is endothermic (solubility increases with T).

If

, the process is spontaneous.

Process Applications: Crystallization Strategy
For purification of 2-chloro-N-methoxyacetamide, the solubility profile suggests specific

crystallization techniques.

Cooling Crystallization
Solvents: Ethyl Acetate or Toluene.

Mechanism: The solubility curve in these solvents is typically steep (high solubility at high T,

low at low T), allowing for high recovery yields upon cooling.

Anti-Solvent Crystallization
System: Dissolve in minimal Acetone or Methanol (Solvent)

Slowly add n-Heptane or Water (Anti-solvent).

Control: This method allows for precise control over particle size distribution (PSD) by

adjusting the addition rate.
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Logic Diagram for Purification

Crude 2-chloro-N-methoxyacetamide
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Hot Filtration
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Crystallization Trigger

Filtration & Drying
(Vacuum, <30°C)

 Cooling or Anti-solvent
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Figure 2: Purification logic flow for thermal-sensitive amides.
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Note: Specific solubility data tables for CAS 36851-81-7 are not currently indexed in major

thermodynamic databases (NIST, DDB). The protocols above are the industry standard for

generating this missing data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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